Cas no 18287-25-7 (12,15-Octadecadienoic acid, methyl ester, (Z,Z)-)

• Product Name: 12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
• CAS No: 18287-25-7
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 1376396
• PubChem ID: 5365571
• Update Time: 2025-04-20

12,15-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
• (12Z,15Z)-12,15-Octadecadienoic acid methyl ester
• methyl (12E,15E)-octadeca-12,15-dienoate
• 18287-25-7
• SQXLGHNKHZNVRT-AOSYACOCSA-N
• Methyl (12E,15E)-12,15-octadecadienoate #
• 12,15-Octadecadienoic acid, methyl ester

• Inchi： 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-5,7-8H,3,6,9-18H2,1-2H3/b5-4+,8-7+
• InChI Key： SQXLGHNKHZNVRT-AOSYACOCSA-N
• SMILES： O(C)C(CCCCCCCCCC/C=C/C/C=C/CC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6.9

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives